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Compound of Interest

Compound Name: Titanium tetraethoxide

Cat. No.: B144783

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for titanium
tetraethoxide (CAS No. 3087-36-3), a flammable and moisture-sensitive liquid commonly used
in organic synthesis and materials science. Adherence to these guidelines is critical to ensure
the safety of laboratory personnel and the integrity of experimental work.

Chemical and Physical Properties

Titanium tetraethoxide, also known as tetraethyl orthotitanate, is a colorless to pale yellow
liquid.[1] It is soluble in organic solvents but reacts with water.[1][2]
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Property Value Source
Molecular Formula C8H2004Ti [3114]
Molecular Weight 228.15 g/mol [3]
Appearance C.olorles§ to. pale yellow 2]
viscous liquid

Boiling Point 150 - 152 °C @ 10 mmHg [5]
Melting Point 54 °C [6]
Flash Point 28°C/82.4°F [3]
Density 1.088 g/cm3 [5]

Water Solubility

Decomposes in contact with

water

Hazard Identification and Classification

Titanium tetraethoxide is classified as a hazardous substance.[7] It is a flammable liquid and

vapor that can cause serious eye irritation.[3][8]

Hazard Class Category GHS Hazard Statement
o H226: Flammable liquid and
Flammable Liquids Category 3
vapor
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
[rritation irritation
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]
Specific Target Organ Toxicity - ]
) ] H335: May cause respiratory
Single Exposure (Respiratory Category 3

Tract Irritation)

irritation[2]

NFPA 704 Diamond:[9]
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Health (Blue): 2 - Moderate

Flammability (Red): 2 - Moderate

Instability (Yellow): O - Stable

Special (White): None

Experimental Protocols: Safe Handling and Storage

Strict adherence to the following protocols is mandatory when working with titanium
tetraethoxide.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[5]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[3]

» Use explosion-proof electrical, ventilating, and lighting equipment.[3][8]

e Ground and bond containers and receiving equipment during transfer to prevent static
discharge.[5][10]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles or a face shield.[5] Contact lenses
should not be worn.[11]

o Skin Protection: Wear appropriate protective gloves (neoprene or nitrile rubber are
recommended) and clothing to prevent skin exposure.[5][10] Flame-retardant and antistatic
protective clothing should be considered.

e Respiratory Protection: If working outside of a fume hood or if vapors/aerosols are
generated, use a NIOSH-certified organic vapor respirator.[10]

Handling Procedures
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e Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with moisture.

[3]
o Keep away from heat, sparks, open flames, and other ignition sources.[5]
e Use only non-sparking tools.[5]
e Avoid contact with skin, eyes, and clothing.[8] Do not breathe vapors or mists.[10]

e Wash hands thoroughly after handling.[3]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area designated for
flammable liquids.[5]

o Store away from incompatible materials such as strong oxidizing agents, acids, and
moisture.[7][8]

o Keep containers tightly closed and protected from moisture.[5] The material is moisture-
sensitive and can decompose on exposure to moist air or water.[8][10]

Emergency Procedures
First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Get medical attention.[10]

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower
for at least 15 minutes. If skin irritation persists, call a physician.[3][10]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention if symptoms occur.[5]

 Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Never give anything by mouth to an unconscious person. Get medical attention.
[51[10]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[3] Water mist may be used to cool closed containers.[12]

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.[5]

o Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air
and can travel to a source of ignition and flash back.[3][5] Containers may explode when
heated.[12]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[3]

Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel.[10] Remove all sources of ignition.
[5] Ensure adequate ventilation.[3] Use personal protective equipment as required.[3]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

¢ Methods for Cleaning Up: Absorb the spill with inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable, closed container for disposal.[5][12] Use spark-proof tools.[5]

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[3] Do not mix with other waste. Handle uncleaned
containers as the product itself.

Visual Safety Guides

The following diagrams provide a quick reference for key safety information.
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Personal Protective Equipment (PPE) for Titanium Tetraethoxide
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Caption: Recommended Personal Protective Equipment for handling titanium tetraethoxide.
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Caption: Flowchart for emergency response procedures involving titanium tetraethoxide.
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Chemical Incompatibilities of Titanium Tetraethoxide
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Click to download full resolution via product page

Caption: Chemical incompatibility chart for titanium tetraethoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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